Cas no 164737-33-1 (2-(4-Bromophenyl)-1-methylpyrrolidine)

2-(4-Bromophenyl)-1-methylpyrrolidine is a brominated aromatic pyrrolidine derivative with applications in pharmaceutical and organic synthesis. The compound features a phenyl ring substituted with a bromine atom at the para position, coupled with a 1-methylpyrrolidine moiety, enhancing its utility as a versatile intermediate. Its structural properties make it valuable for constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. The bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
2-(4-Bromophenyl)-1-methylpyrrolidine structure
164737-33-1 structure
Product Name:2-(4-Bromophenyl)-1-methylpyrrolidine
CAS No:164737-33-1
MF:C11H14BrN
MW:240.139562129974
MDL:MFCD21879343
CID:2112102
PubChem ID:284897
Update Time:2025-11-02

2-(4-Bromophenyl)-1-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-1-methylPyrrolidine
    • NSC141214
    • RIEICTJOEICJJT-UHFFFAOYSA-N
    • 2-(4-Bromo-phenyl)-1-methyl-pyrrolidine
    • 2-(4-Bromophenyl)-1-methylpyrrolidine
    • MDL: MFCD21879343
    • Inchi: 1S/C11H14BrN/c1-13-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7,11H,2-3,8H2,1H3
    • InChI Key: RIEICTJOEICJJT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1CCCN1C

Computed Properties

  • Exact Mass: 239.03096g/mol
  • Monoisotopic Mass: 239.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 3

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Additional information on 2-(4-Bromophenyl)-1-methylpyrrolidine

Comprehensive Guide to 2-(4-Bromophenyl)-1-methylpyrrolidine (CAS 164737-33-1): Properties, Applications, and Market Insights

2-(4-Bromophenyl)-1-methylpyrrolidine (CAS 164737-33-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated pyrrolidine derivative is characterized by its unique molecular structure, combining a pyrrolidine ring with a 4-bromophenyl substituent. The presence of both aromatic and aliphatic components makes this compound particularly valuable for various synthetic applications.

The growing interest in heterocyclic compounds like 2-(4-Bromophenyl)-1-methylpyrrolidine stems from their versatility in drug discovery and material science. Recent searches on scientific databases show increasing queries about "brominated pharmaceutical intermediates" and "N-methylpyrrolidine derivatives," reflecting the compound's relevance in current research trends. Its molecular formula C11H14BrN and molecular weight of 240.14 g/mol make it an important building block in organic synthesis.

From a chemical perspective, 2-(4-Bromophenyl)-1-methylpyrrolidine exhibits several noteworthy properties. The bromine atom at the para position of the phenyl ring provides an excellent site for further functionalization through cross-coupling reactions, particularly in palladium-catalyzed transformations. The N-methylpyrrolidine moiety contributes to the compound's basicity and potential for forming stable salts, which is crucial for pharmaceutical applications. Researchers have noted its stability under standard conditions, with typical storage recommendations at 2-8°C in airtight containers.

In pharmaceutical research, 2-(4-Bromophenyl)-1-methylpyrrolidine serves as a key intermediate for developing CNS-active compounds. The pyrrolidine structure is particularly interesting to medicinal chemists as it appears in numerous bioactive molecules targeting neurological disorders. Recent patent literature reveals its use in developing potential treatments for conditions like Parkinson's disease and depression, aligning with the current focus on neurological therapeutics in the pharmaceutical industry.

The compound's applications extend beyond medicine into material science. Its aromatic bromine makes it valuable for creating π-conjugated systems used in organic electronics. With the growing demand for OLED materials and organic semiconductors, researchers are exploring brominated compounds like 2-(4-Bromophenyl)-1-methylpyrrolidine as potential precursors. This dual applicability in both life sciences and advanced materials contributes to its rising market importance.

Market analysis shows steady growth in demand for specialty brominated compounds, with 2-(4-Bromophenyl)-1-methylpyrrolidine maintaining a niche but significant position. The global market for pharmaceutical intermediates is projected to expand at a CAGR of 6.2% through 2028, driven by increased R&D spending and the need for novel drug candidates. Suppliers typically offer this compound in research quantities (100mg to 25g) with purity levels exceeding 97%, catering to both academic and industrial researchers.

From a synthetic chemistry standpoint, 2-(4-Bromophenyl)-1-methylpyrrolidine presents interesting opportunities for structure-activity relationship studies. The methyl group on the nitrogen atom influences the compound's steric and electronic properties, while the bromine offers a handle for further derivatization. These features make it valuable for exploring structure-property relationships in medicinal chemistry programs, particularly in optimizing drug-like properties of lead compounds.

Recent advancements in catalytic bromination methods have improved the synthesis of compounds like 2-(4-Bromophenyl)-1-methylpyrrolidine, making them more accessible to researchers. Modern synthetic protocols emphasize atom economy and reduced environmental impact, aligning with the pharmaceutical industry's push toward green chemistry principles. These developments have positively impacted both the availability and cost-effectiveness of such specialized intermediates.

Quality control for 2-(4-Bromophenyl)-1-methylpyrrolidine typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. The compound's characterization data, including 1H and 13C NMR spectra, are well-documented in scientific literature, facilitating its identification and use in research settings. Proper handling requires standard laboratory precautions, with particular attention to avoiding prolonged exposure to light due to the bromine substituent.

Looking forward, the scientific community anticipates continued interest in 2-(4-Bromophenyl)-1-methylpyrrolidine as research into nitrogen-containing heterocycles expands. Its combination of synthetic versatility and potential biological activity positions it as a valuable tool for drug discovery efforts. As the pharmaceutical industry increasingly focuses on targeted therapies and precision medicine, compounds with well-defined structural features like this brominated pyrrolidine derivative will likely remain important in medicinal chemistry pipelines.

For researchers working with 2-(4-Bromophenyl)-1-methylpyrrolidine, it's essential to consult recent literature for updated synthetic protocols and applications. The compound's Material Safety Data Sheet (MSDS) provides crucial information about proper handling, storage, and disposal procedures. As with all research chemicals, adherence to institutional safety guidelines and regulatory requirements ensures responsible use of this valuable synthetic intermediate.

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